Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0193070 Doxazosin, (S)- 104874-86-4 C23H25N5O5
VC0196319 (1R,4R,E)-4-((1R,3aS,7aR,E)-4-((E)-2-((3S,5R)-3,5-bis(tert-butyldimethylsilyloxy)-2-methylenecyclohexylidene)ethylidene)-7a-methyloctahydro-1H-inden-1-yl)-1-cyclopropylpent-2-en-1-ol 112849-26-0 C39H68O3Si2
VC0194868 Dihydro Lafutidine 118288-14-5 C22H31N3O4S
VC0194418 1-(2,3-Dichlorophenyl)piperazine hydrochloride 119532-26-2 C10H12Cl2N2.HCl
VC0193207 2,2'-(5-(Bromomethyl)-1,3-phenylene)bis(2-methylpropanenitrile) 120511-84-4 C15H17BrN2
VC0196370 Impurity of Doxercalciferol 127516-23-8 C28H44O2
VC0192771 Fexofenadine hydrochloride 153439-40-8 C32H40ClNO4
VC0193297 2'-Deoxy-2-methoxyadenosine 24757-70-8 C11H15N5O4
VC0194859 4-(4-hydroxy-4-phenylpiperidin-1-yl)-N,N-dimethyl-2,2-diphenylbutanamide 37743-41-2 C29H34N2O2
VC0194540 (2S-cis)-(+)-2,3-Dihydro-3-hydroxy-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one 42399-49-5 C16H15NO3S
VC0193267 4-Hydroxybutyl methanesulfonate 42729-95-3 C5H12O4S
VC0193344 1,3,5-Triazine-2,4-diamine 504-08-5 C3H5N5
VC0195470 Fenspiride 5053-06-5 C15H20N2O2
VC0195873 Trimethoxy Dobutamine Hydrochloride 51062-14-7 C21H29NO3·HCl
VC0193932 5-(2-Chlorobenzyl)-thieno[3,2-c]pyridinium Chloride 53885-64-6 C14H11Cl2NS
VC0195845 2,3-Dimethylbenzonitrile 5724-56-1 C9H9N
VC0196098 Biotin Diacid 57671-79-1 C11H16N2O5S
VC0193688 Benzethonium chloride 5929-09-9 C27H42NO2.Cl.H2O
C27H44ClNO3
VC0194385 2-(4-(2,3-Dihydroxypropoxy)phenyl)acetamide 61698-76-8 C11H15NO4
VC0195711 1-(3-Chlorophenyl)piperazine 6640-24-0 C10H13ClN2
VC0195956 3-Hydroxyguanfacine 78197-84-9 C9H9Cl2N3O2
VC0194242 6''-Malonylastragalin 81149-02-2 C24H22O14
VC0193863 Cefteram 82547-58-8 C16H17N9O5S2
VC0193855 Cefteram pivoxil 82547-81-7 C22H27N9O7S2
VC0195518 4'-Hydroxyacetophenone 99-93-4 C8H8O2